New nanomaterials are being developed for efficient biomolecule delivery to plants. However, detection and quantification of plant cell entry are challenging and currently rely on subjective methods that lack proper controls. The necessary considerations of performing nanoparticle-mediated delivery in plants and how to accurately quantify delivery efficiency are discussed.

This PrimeView highlights the peptidomics workflow for sampling, analyzing and characterizing peptides.

Designing technology for point-of-care use in low- and middle-income countries requires understanding of the underlying barriers that contribute to recalcitrant global problems. The only way to understand those barriers is to work with local experts, otherwise you may wind up solving the wrong problem.

This PrimeView highlights how the PCA workflow reduces the dimensions of the original dataset to produce a biplot.

This PrimeView highlights the therapeutic and diagnostic applications of extracellular vesicle analysis, which are fueled by fundamental biological insights into their biogenesis, composition, release and uptake.

This PrimeView highlights the range of applications benefiting from the use of containers for reproducibility of computational data analysis.

This PrimeView highlights how inductively coupled plasma mass spectrometry can be used for quantitative analysis of major, minor and trace elements or isotopes.

This PrimeView highlights how to access the terahertz band in a time-domain experiment.

This PrimeView highlights how triboelectric nanogenerators can be used to harvest energy from the natural environment.

Logic diagrams are employed in electrical engineering for visualizing switching circuits. However, their utility and applicability extend far beyond the technical sciences. Here, we argue that natural and social scientists alike should consider using logic diagrams in their research. For certain analytical problems, logic diagrams are a perfect fit.